Cas no 1432971-80-6 (Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate)

• Product Name: Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate
• CAS No: 1432971-80-6
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 3040162
• PubChem ID: 131143873
• Update Time: 2025-04-21

Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyln-(2-boc-aminoethyl)-n-(methyl)carbamate
• 1432971-80-6
• Benzyl n-(2-boc-aminoethyl)-n-(methyl)carbamate
• AB10124

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-14(19)17-10-11-18(4)15(20)21-12-13-8-6-5-7-9-13/h5-9H,10-12H2,1-4H3,(H,17,19)
• InChI Key： MCKRQLBSCDUDTQ-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C(=O)OCC1C=CC=CC=1)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17400
• Monoisotopic Mass: 308.17360725Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.87000
• LogP: 3.17060